Cas no 116506-46-8 (Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI))

• Product Name: Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI)
• CAS No: 116506-46-8
• MF: C₁₉H₂₂O₃
• MW: 298.376185894012
• CID: 152269
• PubChem ID: 3082797
• Update Time: 2025-04-19

Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI)
• (9S,13S,14S)-3-hydroxy-2-methoxy-13-methyl-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-one
• 2-methoxyequilin
• 3-hydroxy-2-methoxyestra-1(10),2,4,7-tetraen-17-one
• 3-Hydroxy-2-methoxyestra-1,3,5(10),7-tetraen-17-one
• Estra-1,3,5(10),7-tetraen-17-one, 3-hydroxy-2-methoxy-
• DTXSID50922081
• SDAPOCMGOIRGRQ-ODYMNIRHSA-N
• SCHEMBL6303942
• 2-methoxy-3-hydroxyestra-1,3,5(10),7-tetraen-17-one
• 116506-46-8
• 2-methoxy-3-hydroxyestra-1,3,5(10), 7-tetraen-17-one

• Inchi： 1S/C19H22O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h4,9-10,12,15,20H,3,5-8H2,1-2H3/t12-,15-,19-/m0/s1
• InChI Key： SDAPOCMGOIRGRQ-ODYMNIRHSA-N
• SMILES： O=C1CC[C@H]2C3=CCC4C=C(C(=CC=4[C@H]3CC[C@@]21C)OC)O

Computed Properties

• Exact Mass: 298.15696
• Monoisotopic Mass: 298.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53